Cas no 17685-05-1 (Phenyl b-D-Glucuronide)

Phenyl b-D-Glucuronide Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,phenyl
• PHENYL B-D-GLUCURONIDE
• Phenyl β-D-Glucuroni
• Phenyl β-D-Glucuronide
• Phenyl-β-D-glucuronide
• phenol O-(beta-D-glucuronide)
• phenyl glucuronide
• Phenyl-β-D-glucopyranosiduronic acid
• Phenyl beta-D-glucosiduronic acid
• PHENYL-BETA-D-GLUCURONIDE
• PH-BETA-D-GLCA MONOHYDRATE
• PHENYL-BETA-D-GLUCURONIDE HYDRATE
• 1-O-Phenyl-β-D-glucopyranuronic acid
• Phenyl β-D-glucuronide ,98%
• Phenyl- beta -D-glucuronide
• EINECS 241-666-4
• NS00053885
• Phenyl beta-D-glucopyranosiduronic acid
• phenol glucuronide
• Phenolic-glucuronide
• DTXSID601034474
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid
• 17685-05-1
• phenyl beta-glucuronide
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
• Q27133372
• Phenyl-beta-D-glucopyranosiduronic acid
• Phenyl-beta-D-glucuronide, >=99.0% (HPLC)
• WVHAUDNUGBNUDZ-GOVZDWNOSA-N
• Phenyl-d5 .beta.-D-Glucuronide
• beta-D-Glucopyranosiduronic acid, phenyl
• (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid
• Phenyl .beta.-D-glucuronide
• CHEBI:64681
• .beta.-D-Glucopyranosiduronic acid, phenyl
• SCHEMBL2540920
• phenyl beta-D-glucuronide
• Phenyl-beta-D-glucuronide
• Phenyl b-D-glucuronide
• phenyl beta-D-glucosiduronic acid
• phenol O-(?-D-glucuronide)
• Phenyl glucuronide
• phenyl-β-d-glucuronide
• phenyl-β-d-glucopyranosiduronic acid
• +Expand

• MDL： MFCD00057515
• InChIKey： WVHAUDNUGBNUDZ-GOVZDWNOSA-N
• Inchi： InChI=1S/C12H14O7.H2O/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6;/h1-5,7-10,12-15H,(H,16,17);1H2
• SMILES： O.C1C=CC(OC2OC(C(=O)O)C(O)C(O)C2O)=CC=1

Computed Properties

• Exact Mass: 270.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 270.074
• Heavy Atom Count: 19
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Surface Charge: -1
• Topological Polar Surface Area: 119

Experimental Properties

• LogP: -1.04240
• PSA: 116.45000
• Boiling Point: 542°Cat760mmHg
• Melting Point: 163-165 ºC
• Flash Point: 212.3°C
• Solubility: Dissolution (54 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Optical Activity: [α]20/D −87±5°, c = 1% in H2O
• Density: 1.587±0.06 g/cm3 (20 ºC 760 Torr),

Phenyl b-D-Glucuronide Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• FLUKA BRAND F CODES：3-10-21

Phenyl b-D-Glucuronide Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%